Cas no 5468-69-9 ( )

• Product name: &nbsp
• CAS No: 5468-69-9
• MF: C₂₁H₂₁NO₂
• MW: 319.39694
• CID: 942549
• PubChem ID: 54601234

  Chemical and Physical Properties

Names and Identifiers

• (E)-1,4-diphenyl-2-piperidin-1-ylbut-2-ene-1,4-dione
• 1,4-diphenyl-2-amino-3-cyanopyrrole
• 1,4-diphenyl-2-piperidin-1-yl-but-2-ene-1,4-dione
• 1,4-Diphenyl-2-piperidino-but-2-en-1,4-dion
• 1,4-diphenyl-2-piperidino-but-2-ene-1,4-dione
• 2-Amino-1,4-diphenyl-3-cyanpyrrol
• 2-amino-1,4-diphenyl-pyrrole-3-carbonitrile
• AC1LIFYR
• CTK2E0688
• STK793173
• STOCK3S-86491
• SureCN7835925
• 5468-69-9
• NSC-15029
• NSC15029
•  

• Inchi： InChI=1S/C21H21NO2/c23-20(17-10-4-1-5-11-17)16-19(22-14-8-3-9-15-22)21(24)18-12-6-2-7-13-18/h1-2,4-7,10-13,16H,3,8-9,14-15H2/b19-16+
• InChI Key： HRBYRAWQGFNRGI-KNTRCKAVSA-N
• SMILES： C1CCN(CC1)C(=CC(=O)C2=CC=CC=C2)C(=O)C3=CC=CC=C3

Computed Properties

• Exact Mass: 319.15733
• Monoisotopic Mass: 319.157
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 464
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 37.4Ų
• XLogP3: 4.4

Experimental Properties

• Density: 1.153
• Boiling Point: 462°C at 760 mmHg
• Flash Point: 193.9°C
• Refractive Index: 1.601
• PSA: 37.38
• LogP: 4.05990